![molecular formula C19H19N5 B1663660 1-(tert-Butyl)-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 221243-82-9](/img/structure/B1663660.png)
1-(tert-Butyl)-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Overview
Description
1-(tert-Butyl)-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known as NPTB-PP, is a novel pyrazolopyrimidine derivative that has been studied for its wide range of biological activities. NPTB-PP has been found to possess anti-inflammatory, anti-microbial, anti-viral, and anti-cancer activities. It has also been studied for its potential use in the treatment of cardiovascular and metabolic diseases. Furthermore, NPTB-PP has been found to possess neuroprotective properties and to have potential as an anti-diabetic agent.
Scientific Research Applications
1-NAPHTHYL PP1: Scientific Research Applications: 1-NAPHTHYL PP1, also known as 1-NA-PP1 or 4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo[3,4-d]pyrimidine, is a compound with several applications in scientific research. Below are detailed sections focusing on unique applications of this compound:
Inhibition of Src Family Kinases
1-NAPHTHYL PP1 is a selective inhibitor of src family kinases such as v-Src and c-Fyn, as well as the tyrosine kinase c-Abl. It has been shown to have IC50 values of 1.0, 0.6, and 0.6 μM for v-Src, c-Fyn, and c-Abl respectively .
Cancer Research
Due to its inhibitory effects on kinases involved in cell signaling pathways, 1-NAPHTHYL PP1 is used in cancer research to study the role of these kinases in cancer cell proliferation and survival .
Protein Kinase D Inhibition
This compound has been identified as a pan-PKD inhibitor, making it valuable for studying the role of Protein Kinase D in various biological processes .
Mutant Kinase Selectivity
It preferentially inhibits mutant over wild-type kinases, which is particularly useful in targeted cancer therapies where specific kinase mutations are known to drive cancer progression .
Cell Signaling Studies
By inhibiting specific kinases, researchers can use 1-NAPHTHYL PP1 to dissect complex cell signaling pathways and understand their roles in different cellular functions .
Development of Targeted Therapies
The selectivity of 1-NAPHTHYL PP1 for mutant kinases aids in the development of targeted therapies that minimize effects on normal cells while targeting cancerous or diseased cells .
Molecular Biology Research
In molecular biology, this compound can be used to study the effects of kinase inhibition on gene expression and protein function within cells .
Drug Development
The properties of 1-NAPHTHYL PP1 make it a candidate for drug development efforts aimed at creating more effective and selective kinase inhibitors for therapeutic use .
Mechanism of Action
Target of Action
1-NAPHTHYL PP1 is a selective inhibitor of the Src family of kinases, including v-Src, c-Fyn, c-Abl, CDK2, and CAMK II . These kinases play crucial roles in various cellular processes, including cell growth, differentiation, and survival .
Mode of Action
The compound interacts with its targets by binding to the ATP-binding pocket of these kinases, thereby inhibiting their activity . This inhibition disrupts the phosphorylation process, leading to changes in the function of the proteins that these kinases would normally act upon .
Biochemical Pathways
The Src family of kinases, which are the primary targets of 1-NAPHTHYL PP1, are involved in several biochemical pathways. These include pathways related to cell growth and proliferation, apoptosis, and immune response . By inhibiting these kinases, 1-NAPHTHYL PP1 can affect these pathways and their downstream effects.
Pharmacokinetics
It is known that the compound is soluble in dmso , which suggests that it may have good bioavailability.
Result of Action
The inhibition of Src family kinases by 1-NAPHTHYL PP1 can lead to various molecular and cellular effects. For instance, it can halt cell proliferation, induce apoptosis, and modulate immune responses . These effects can be beneficial in the context of diseases such as cancer, where uncontrolled cell growth and impaired apoptosis are common .
properties
IUPAC Name |
1-tert-butyl-3-naphthalen-1-ylpyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5/c1-19(2,3)24-18-15(17(20)21-11-22-18)16(23-24)14-10-6-8-12-7-4-5-9-13(12)14/h4-11H,1-3H3,(H2,20,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSHQBIXMLULFEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C2=NC=NC(=C2C(=N1)C3=CC=CC4=CC=CC=C43)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00274446 |
Source
|
| Record name | pp1 analog | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00274446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(tert-Butyl)-3-(naphthalen-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
CAS RN |
221243-82-9 |
Source
|
| Record name | 1-(1,1-Dimethylethyl)-3-(1-naphthalenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=221243-82-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | pp1 analog | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00274446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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